![molecular formula C29H27F3N6O B3027246 4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]-3-(2-pyrazolo[1,5-a]pyrimidin-6-ylethynyl)benzamide CAS No. 1257628-64-0](/img/structure/B3027246.png)
4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]-3-(2-pyrazolo[1,5-a]pyrimidin-6-ylethynyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural features. It includes a piperazine ring, which is a common feature in many pharmaceuticals, a trifluoromethyl group, which can influence the molecule’s reactivity and biological activity, and a pyrazolo[1,5-a]pyrimidine ring, which is a type of nitrogen-containing heterocycle .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The exact methods would depend on the specific reactivity of the starting materials and the desired order of reactions .Molecular Structure Analysis
The molecular structure of this compound is quite complex, with several rings and functional groups. The presence of nitrogen in the piperazine and pyrazolo[1,5-a]pyrimidine rings creates a potential site for hydrogen bonding, which can influence how this compound interacts with other molecules .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the trifluoromethyl group is electron-withdrawing, which could make the molecule more reactive towards nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple nitrogen atoms could make it more soluble in water, while the trifluoromethyl group could increase its lipophilicity .Scientific Research Applications
Synthesis and Biological Evaluation
Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, including compounds structurally related to the given chemical, were synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. This study highlighted the structure-activity relationship of these compounds (Rahmouni et al., 2016).
Potential PET Agent for Imaging of IRAK4 Enzyme in Neuroinflammation : A derivative of the given chemical was synthesized for potential use in positron emission tomography (PET) imaging related to neuroinflammation (Wang et al., 2018).
Novel Syntheses and Derivatives
Synthesis of Benzamide-Based 5-Aminopyrazoles : This study focused on synthesizing novel benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine derivatives, which included compounds structurally similar to the given chemical (Hebishy et al., 2020).
Nonsteroidal Antiinflammatory Drugs Devoid of Ulcerogenic Activity : A study exploring pyrazolo[1,5-a]pyrimidines for potential anti-inflammatory properties without ulcerogenic activity. This research is relevant due to the structural similarity of these compounds to the given chemical (Auzzi et al., 1983).
Biological Activity and Reactivity
Study of Reactivity of Aminocyanopyrazoles : This research investigated the synthesis of functionalized trifluoromethylpyrazolopyrimidines from aminocyanopyrazole precursors, closely related to the given compound, and evaluated their mitochondrial reductive function (Bellili et al., 2022).
Synthesis and Evaluation as Anti-inflammatory and Antimicrobial Agents : A series of pyrazolo[1,5-a]pyrimidines were synthesized and tested for their anti-inflammatory and antimicrobial properties, providing insights into similar compounds' potential applications (Aggarwal et al., 2014).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]-3-(2-pyrazolo[1,5-a]pyrimidin-6-ylethynyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27F3N6O/c1-20-3-5-23(15-22(20)6-4-21-17-33-27-9-10-34-38(27)18-21)28(39)35-25-8-7-24(26(16-25)29(30,31)32)19-37-13-11-36(2)12-14-37/h3,5,7-10,15-18H,11-14,19H2,1-2H3,(H,35,39) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSLXBWOKEGSUPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)CN3CCN(CC3)C)C(F)(F)F)C#CC4=CN5C(=CC=N5)N=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.